Cas no 78982-78-2 (2-amino-1-(3,5-dichlorophenyl)ethan-1-ol)
2-Amino-1-(3,5-dichlorophenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a dichlorophenyl substituent, which imparts distinct electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural motif, combining an amino group and a hydroxyl group on adjacent carbons, makes it valuable for asymmetric synthesis and catalysis. The presence of electron-withdrawing chlorine atoms enhances reactivity in nucleophilic substitution and coupling reactions. High purity and well-defined stereochemistry are critical for its applications in enantioselective transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and oxidation.
78982-78-2 structure
Product Name:2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
CAS No:78982-78-2
MF:C8H9Cl2NO
MW:206.069160223007
MDL:MFCD11042307
CID:562322
PubChem ID:3782382
Update Time:2025-05-27
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-(aminomethyl)-3,5-dichloro-
- 2-amino-1-(3,5-dichlorophenyl)ethanol
- 3,5-Dichloro-a-aminomethylbenzyl alcohol
- 2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
- CHEMBL3988796
- AKOS009159154
- 78982-78-2
- Z452431482
- MFCD11042307
- SCHEMBL8402182
- SWDAVNPCXAGELD-UHFFFAOYSA-N
- F2189-1011
- BDBM50278965
- EN300-80729
- DTXSID30396347
-
- MDL: MFCD11042307
- Inchi: 1S/C8H9Cl2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H,4,11H2
- InChI Key: SWDAVNPCXAGELD-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C(CN)O)Cl
Computed Properties
- Exact Mass: 205.00600
- Monoisotopic Mass: 205.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.391
- Boiling Point: 346.8°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.6
- PSA: 46.25000
- LogP: 2.68580
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A611513-25mg |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 25mg |
$ 70.00 | 2022-05-31 | ||
| TRC | A611513-50mg |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 50mg |
$ 95.00 | 2022-05-31 | ||
| TRC | A611513-250mg |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 250mg |
$ 365.00 | 2022-05-31 | ||
| Enamine | EN300-80729-0.05g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 0.05g |
$98.0 | 2025-03-21 | |
| Enamine | EN300-80729-0.1g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 0.1g |
$146.0 | 2025-03-21 | |
| Enamine | EN300-80729-0.25g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 0.25g |
$208.0 | 2025-03-21 | |
| Enamine | EN300-80729-0.5g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 0.5g |
$328.0 | 2025-03-21 | |
| Enamine | EN300-80729-1.0g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 1.0g |
$420.0 | 2025-03-21 | |
| Enamine | EN300-80729-2.5g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 2.5g |
$870.0 | 2025-03-21 | |
| Enamine | EN300-80729-5.0g |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol |
78982-78-2 | 95.0% | 5.0g |
$1710.0 | 2025-03-21 |
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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